Cas no 438630-64-9 (1H-Pyrazole-4-sulfonyl chloride)

• Product Name: 1H-Pyrazole-4-sulfonyl chloride
• CAS No: 438630-64-9
• MF: C₃H₃ClN₂O₂S
• MW: 166.586117982864
• MDL: MFCD09701481
• CID: 327238
• PubChem ID: 22733127
• Update Time: 2025-04-19

1H-Pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonyl chloride
• 4-Chlorosulfonylpyrazole
• chloropyrazol-4-ylsulfone
• MRPFJQLRQGTKNI-UHFFFAOYSA-N
• SCHEMBL624092
• FT-0678212
• C75181
• pyrazole-4-sulfonyl chloride
• 1H-pyrazole-4-sulphonyl chloride
• 1H-Pyrazole-4-sulfonylchloride
• BS-13068
• DTXSID30627921
• SY106886
• A872628
• 1H-Pyrazole-4-sulfonyl chloride, AldrichCPR
• AKOS000505593
• MFCD09701481
• AM803911
• EN300-49990
• 438630-64-9
• CS-0135587
• F2158-1817
• STK351646
• BBL031377

• MDL： MFCD09701481
• Inchi： 1S/C3H3ClN2O2S/c4-9(7,8)3-1-5-6-2-3/h1-2H,(H,5,6)
• InChI Key： MRPFJQLRQGTKNI-UHFFFAOYSA-N
• SMILES： ClS(C1C=NNC=1)(=O)=O

Computed Properties

• Exact Mass: 165.96000
• Monoisotopic Mass: 165.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 166.59
• XLogP3: 0.2
• Topological Polar Surface Area: 71.2A^2

Experimental Properties

• Density: 1.706±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 364.2°C at 760 mmHg
• Flash Point: 174.1ºC
• Refractive Index: 1.572
• Solubility: Slightly soluble (18 g/l) (25 º C),
• PSA: 71.20000
• LogP: 1.41800

1H-Pyrazole-4-sulfonyl chloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD161533)